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Compound of Interest

Compound Name: Calophyllic acid

Cat. No.: B1499388

Calophyllum inophyllum, commonly known as tamanu, is a rich source of various bioactive
compounds, including coumarins, xanthones, and triterpenoids.[1] Among these, Calophyllolide
and Calophyllic acid are significant components recognized for their therapeutic potential.[1]
[2] While Calophyllolide has been the subject of detailed anti-inflammatory studies, Calophyllic
acid is considered a major bioactive substance in tamanu oil, contributing to its overall
therapeutic effects.[2] This guide will synthesize the current understanding of the anti-
inflammatory pathways modulated by these compounds.

Anti-inflammatory Pathways of Calophyllolide

Calophyllolide (CP) has demonstrated significant anti-inflammatory effects in preclinical
models. Its mechanisms of action primarily involve the modulation of key inflammatory
mediators and pathways.

Regulation of Inflammatory Cytokines and Mediators

Calophyllolide has been shown to modulate the expression of both pro- and anti-inflammatory
cytokines, playing a crucial role in controlling the inflammatory response.[3] In a murine wound
healing model, topical application of Calophyllolide led to a significant downregulation of the
pro-inflammatory cytokines Interleukin-13 (IL-1), Interleukin-6 (IL-6), and Tumor Necrosis
Factor-a (TNF-a).[3] Concurrently, it upregulated the anti-inflammatory cytokine Interleukin-10
(IL-10).[3] This cytokine modulation helps to prevent a prolonged inflammatory phase, which
can impair tissue repair.[3]
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Furthermore, Calophyllolide markedly reduces the activity of Myeloperoxidase (MPO), an
enzyme released by neutrophils that contributes to oxidative stress and tissue damage at the
site of inflammation.[1][3]

Table 1: Quantitative Effects of Calophyllolide on Inflammatory Markers

Marker Effect Model Source

) Murine cutaneous
IL-13 Downregulation [3]
wound

) Murine cutaneous
IL-6 Downregulation [3]
wound

] Murine cutaneous
TNF-a Downregulation [3]
wound

] Murine cutaneous
IL-10 Upregulation [3]
wound

. o ] Murine cutaneous
MPO Activity Significant Reduction q [11[3]
woun

Promotion of M2 Macrophage Polarization

Calophyllolide also influences the phenotype of macrophages, key immune cells in the
inflammatory and repair processes. It promotes the polarization of macrophages towards the
M2 phenotype, which is associated with anti-inflammatory and pro-resolving functions.[3][4]
This is evidenced by the upregulation of M2-related gene expression.[3]
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Figure 1: Anti-inflammatory Mechanisms of Calophyllolide
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Figure 2: Postulated Anti-inflammatory Pathways of Calophyllic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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